Cas no 339107-33-4 (N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE)

• Product Name: N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE
• CAS No: 339107-33-4
• MF: C₁₄H₁₀Cl₃NO₃S
• MW: 378.658099651337
• CID: 5224271
• Update Time: 2026-03-07

N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE
• N-(2-chlorophenyl)-2-(3,4-dichlorobenzenesulfonyl)acetamide
• MLS000325691
• Bionet1_001142
• HMS571F04
• HMS2424P23
• N-(2-chlorophenyl)-2-(3,4-dichlorophenyl)sulfonylacetamide
• SMR000169607

• Inchi： 1S/C14H10Cl3NO3S/c15-10-6-5-9(7-12(10)17)22(20,21)8-14(19)18-13-4-2-1-3-11(13)16/h1-7H,8H2,(H,18,19)
• InChI Key： SHCMIMNITPATDV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(CC(NC1C=CC=CC=1Cl)=O)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• XLogP3: 4.5
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE

Comprehensive Overview of N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE (CAS No. 339107-33-4)

N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE (CAS No. 339107-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfonyl acetamide derivative is characterized by its chlorophenyl and dichlorophenyl substituents, which contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a bioactive intermediate in the synthesis of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor modulation.

The compound's molecular structure, featuring a sulfonyl bridge and acetamide backbone, makes it a versatile candidate for structure-activity relationship (SAR) studies. Recent trends in computational chemistry and AI-driven drug design have highlighted the importance of such compounds in virtual screening pipelines. For instance, questions like "How does N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE interact with cytochrome P450 enzymes?" or "What are the synthetic routes for CAS 339107-33-4?" are frequently searched in academic databases, reflecting its relevance in medicinal chemistry optimization.

From an industrial perspective, 339107-33-4 is often discussed in forums focusing on green chemistry and sustainable synthesis. Environmental concerns have led to innovations in catalytic methods for producing such halogenated sulfonamides with reduced waste. The compound's thermal stability and solubility profile also make it a subject of interest for formulation scientists working on controlled-release systems. Notably, its logP value and hydrogen bonding capacity are critical parameters evaluated in ADMET predictions.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE purity. Quality control protocols for this compound often reference ICH guidelines, addressing common queries such as "What are the impurity thresholds for CAS 339107-33-4 in pharmaceutical grade?" Its chromatographic behavior under reversed-phase conditions is well-documented, aiding in method development for related analogs.

The compound's potential extends to crop protection research, where its herbicidal and fungicidal properties are under investigation. Patent literature reveals derivatives of 339107-33-4 being tested against plant pathogens, aligning with the growing demand for eco-friendly agrochemicals. Such applications tie into broader discussions about food security and precision agriculture, topics frequently searched in conjunction with sulfonamide chemistry.

Safety assessments of N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE emphasize proper laboratory handling procedures, though it is not classified under restricted categories. Its ecotoxicological data and biodegradation pathways are areas of active research, particularly for regulatory compliance in different jurisdictions. These aspects are crucial for manufacturers addressing questions like "Is CAS 339107-33-4 REACH compliant?" or "What PPE is recommended when working with this compound?"

Future directions for 339107-33-4 research may explore its utility in nanomaterial functionalization or as a ligand in metal-organic frameworks (MOFs). The intersection of supramolecular chemistry and halogen bonding principles could unlock new applications for this structurally intriguing molecule. As synthetic methodologies evolve, especially those leveraging flow chemistry and photocatalysis, the scalability of N-(2-CHLOROPHENYL)-2-[(3,4-DICHLOROPHENYL)SULFONYL]ACETAMIDE production will likely see significant advancements.